molecular formula C15H19NO B8291009 3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene

3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene

Cat. No.: B8291009
M. Wt: 229.32 g/mol
InChI Key: IALOYZRGZGLUJR-UHFFFAOYSA-N
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Description

3-Pyrrolidino-5-methoxy-1,2-dihydronaphthalene is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19NO

Molecular Weight

229.32 g/mol

IUPAC Name

1-(8-methoxy-3,4-dihydronaphthalen-2-yl)pyrrolidine

InChI

InChI=1S/C15H19NO/c1-17-15-6-4-5-12-7-8-13(11-14(12)15)16-9-2-3-10-16/h4-6,11H,2-3,7-10H2,1H3

InChI Key

IALOYZRGZGLUJR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC2=C1C=C(CC2)N3CCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 75 ml of toluene were added 3.52 g (20 mmol) of 8-methoxy-2-tetralone followed by 2.5 g of pyrrolidine. The mixture was heated to reflux for three hours after which the solvent was evaporated in vacuo to give 3-pyrrolidino-5-methoxy-1,2-dihydronaphthalene as a dark oil.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
3.52 g
Type
reactant
Reaction Step Two
Quantity
75 mL
Type
solvent
Reaction Step Two

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